![molecular formula C27H27ClN2O4 B021346 Tamoxifen nitrosocarbamate CAS No. 104691-77-2](/img/structure/B21346.png)
Tamoxifen nitrosocarbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tamoxifen nitrosocarbamate (TNC) is a novel chemical compound that has gained significant attention in the field of cancer research. TNC is a derivative of tamoxifen, a well-known drug used for the treatment of breast cancer. However, TNC has shown to be more effective than tamoxifen in inhibiting the growth of cancer cells.
Mechanism of Action
The mechanism of action of Tamoxifen nitrosocarbamate involves the inhibition of estrogen receptor (ER) signaling. ER is a protein that is overexpressed in breast cancer cells. It plays a crucial role in the growth and survival of cancer cells. This compound binds to ER and inhibits its activity, leading to the inhibition of cancer cell growth. This compound has also been shown to inhibit the activity of other proteins that are involved in cancer cell growth, such as Akt and mTOR.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to decrease the expression of genes that are involved in cancer cell growth and survival. This compound has also been shown to decrease the production of inflammatory cytokines, which play a role in the development of cancer. In addition, this compound has been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for cancer cell growth.
Advantages and Limitations for Lab Experiments
Tamoxifen nitrosocarbamate has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. This compound is also stable and can be stored for an extended period. However, this compound has some limitations. It is a relatively new compound, and its toxicity profile is not well established. Therefore, caution should be taken when handling this compound.
Future Directions
There are several future directions for Tamoxifen nitrosocarbamate research. One direction is to investigate the efficacy of this compound in combination with other anticancer drugs. Another direction is to study the toxicity profile of this compound in animal models. In addition, further studies are needed to elucidate the mechanism of action of this compound and to identify potential biomarkers for this compound response.
Conclusion:
In conclusion, this compound is a promising compound for the treatment of cancer. It has shown to be more effective than tamoxifen in inhibiting the growth of cancer cells. This compound works by inhibiting ER signaling and other proteins that are involved in cancer cell growth. This compound has several advantages for lab experiments, but its toxicity profile needs to be further investigated. Future research on this compound should focus on its efficacy in combination with other anticancer drugs, its toxicity profile, and its mechanism of action.
Synthesis Methods
The synthesis of Tamoxifen nitrosocarbamate involves the reaction of tamoxifen with nitrosocarbamate. The reaction is carried out in the presence of a catalyst, which facilitates the formation of this compound. The yield of this compound is relatively high, and the purity can be improved by recrystallization.
Scientific Research Applications
Tamoxifen nitrosocarbamate has been extensively studied for its anticancer properties. It has been shown to inhibit the growth of breast cancer cells, prostate cancer cells, and lung cancer cells. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells. In addition, this compound has been found to be effective in inhibiting the growth of cancer cells that are resistant to tamoxifen.
Properties
104691-77-2 | |
Molecular Formula |
C27H27ClN2O4 |
Molecular Weight |
479 g/mol |
IUPAC Name |
2-[4-[(Z)-1,2-diphenylbut-1-enyl]phenoxy]ethyl N-(2-chloroethyl)-N-nitrosocarbamate |
InChI |
InChI=1S/C27H27ClN2O4/c1-2-25(21-9-5-3-6-10-21)26(22-11-7-4-8-12-22)23-13-15-24(16-14-23)33-19-20-34-27(31)30(29-32)18-17-28/h3-16H,2,17-20H2,1H3/b26-25- |
InChI Key |
MVRABSBYMCPHBM-QPLCGJKRSA-N |
Isomeric SMILES |
CC/C(=C(\C1=CC=CC=C1)/C2=CC=C(C=C2)OCCOC(=O)N(CCCl)N=O)/C3=CC=CC=C3 |
SMILES |
CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCOC(=O)N(CCCl)N=O)C3=CC=CC=C3 |
Canonical SMILES |
CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCOC(=O)N(CCCl)N=O)C3=CC=CC=C3 |
synonyms |
N-(2-chloroethyl)-N-nitroso-2-(4-(1,2-diphenylbutenyl)phenoxy)ethyl carbamate N-nitroso-DBPE-carbamate tamoxifen nitrosocarbamate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.